Cas no 1153758-16-7 ((5-Fluoroquinolin-8-yl)methanol)

(5-Fluoroquinolin-8-yl)methanol structure
1153758-16-7 structure
Product Name:(5-Fluoroquinolin-8-yl)methanol
CAS No:1153758-16-7
MF:C10H8FNO
MW:177.175025939941
MDL:MFCD12138086
CID:1089124
PubChem ID:43558857
Update Time:2025-04-20

(5-Fluoroquinolin-8-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (5-Fluoroquinolin-8-yl)methanol
    • SB68248
    • DTXSID80656180
    • AKOS009590095
    • 8-Quinolinemethanol, 5-fluoro-
    • 1153758-16-7
    • Z431952904
    • EN300-55364
    • CS-0216709
    • MDL: MFCD12138086
    • Inchi: 1S/C10H8FNO/c11-9-4-3-7(6-13)10-8(9)2-1-5-12-10/h1-5,13H,6H2
    • InChI Key: ODFGFUSNCUMLLK-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(CO)C2C1=CC=CN=2

Computed Properties

  • Exact Mass: 177.059
  • Monoisotopic Mass: 177.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 33.1A^2

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 131-133 °CEnamineEN300-55364
  • Boiling Point: 339.8±27.0 °C at 760 mmHg
  • Flash Point: 159.3±23.7 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

(5-Fluoroquinolin-8-yl)methanol Security Information

(5-Fluoroquinolin-8-yl)methanol Pricemore >>

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